Cas no 1428375-19-2 (2-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione
• CAS No: 1428375-19-2
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5830596
• PubChem ID: 71802751
• Update Time: 2025-05-24

2-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione
• F6411-2839
• 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione
• 2-((3,5-dimethylisoxazol-4-yl)methyl)-4-phenyl-2H-benzo[e][1,2,3]thiadiazine 1,1-dioxide
• 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-phenyl-1lambda6,2,3-benzothiadiazine 1,1-dioxide
• 1428375-19-2
• AKOS024554466

• Inchi： 1S/C19H17N3O3S/c1-13-17(14(2)25-21-13)12-22-20-19(15-8-4-3-5-9-15)16-10-6-7-11-18(16)26(22,23)24/h3-11H,12H2,1-2H3
• InChI Key： ZVCMQAYGLRUATG-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2)=NN1CC1C(C)=NOC=1C)(=O)=O

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione

Introduction to Compound CAS No. 1428375-19-2: 2-(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl-4-phenyl-2H-1λ6,2,3-benzothiadiazine-1,1-dione

The compound with CAS No. 1428375-19-2, known as 2-(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl and 4-PHENYL in its full name, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a benzothiadiazine ring system fused with a dione moiety and substituted with a oxazole group at the 4-position.

The synthesis of this compound involves a series of intricate chemical reactions that highlight the importance of precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels when synthesizing such complex structures. The incorporation of the oxazole group into the molecule has been shown to significantly enhance its stability and bioavailability, making it a promising candidate for further pharmacological studies.

One of the most notable features of this compound is its potential as a neuroprotective agent. Studies conducted in vitro have demonstrated that it exhibits potent antioxidant properties and can effectively scavenge free radicals. These findings suggest that it may play a role in mitigating oxidative stress-related neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, preliminary in vivo experiments have indicated that the compound crosses the blood-brain barrier efficiently, which is a critical factor for its therapeutic potential.

In addition to its neuroprotective effects, this compound has also shown promise in the field of anti-inflammatory therapy. Research has revealed that it inhibits key inflammatory pathways such as COX-2 and NF-kB, which are implicated in chronic inflammatory conditions like arthritis and cardiovascular diseases. The ability to modulate these pathways without causing significant side effects makes this compound an attractive candidate for drug development.

The structural uniqueness of CAS No. 1428375-19-2 lies in its combination of a benzothiadiazine core with a substituted oxazole group. This combination not only enhances its pharmacokinetic properties but also provides a platform for further functionalization. Recent studies have explored the possibility of introducing additional substituents to improve its solubility and pharmacodynamic profile. For instance, the addition of hydrophilic groups has been shown to significantly increase its aqueous solubility without compromising its biological activity.

The development of this compound has also been supported by advanced computational techniques such as molecular docking and quantum mechanics simulations. These tools have provided valuable insights into the molecular interactions responsible for its bioactivity. For example, molecular docking studies have revealed that the compound binds effectively to key protein targets associated with neurodegenerative diseases, further validating its therapeutic potential.

In conclusion, CAS No. 1428375-19-2 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further preclinical and clinical development. As research continues to uncover new applications and optimize its properties, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.